Cas no 1368354-47-5 (Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid)

• Product Name: Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
• CAS No: 1368354-47-5
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• CID: 5265068
• Update Time: 2026-03-09

Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid

• Inchi： 1S/C7H5N3O2/c11-7(12)5-1-6-2-8-4-9-10(6)3-5/h1-4H,(H,11,12)
• InChI Key： SFUIIJZOWVIBHA-UHFFFAOYSA-N
• SMILES： N12C=C(C(O)=O)C=C1C=NC=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid

Comprehensive Overview of Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid (CAS No. 1368354-47-5)

Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid (CAS No. 1368354-47-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the pyrrolotriazine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery and material science. Researchers are particularly interested in its carboxylic acid functional group, which enhances its reactivity and makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid has increased, driven by its potential role in developing kinase inhibitors and anticancer agents. The compound's ability to interact with biological targets, such as enzymes and receptors, makes it a promising candidate for medicinal chemistry applications. Additionally, its structural similarity to other bioactive molecules has led to investigations into its use for neurodegenerative disease treatments and anti-inflammatory therapies.

The synthesis of Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid involves multi-step organic reactions, often starting from readily available precursors like pyrrole derivatives. Advanced techniques such as microwave-assisted synthesis and catalyzed cyclization have been employed to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes sustainable and efficient synthetic routes.

From an industrial perspective, CAS No. 1368354-47-5 is often sought after by manufacturers specializing in custom synthesis and contract research organizations (CROs). Its applications extend beyond pharmaceuticals, including its use in agrochemicals for crop protection and material science for developing advanced polymers. The compound's stability under various conditions further enhances its utility in these fields.

One of the most frequently asked questions about Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid revolves around its solubility and storage conditions. Studies indicate that it is soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale experiments. Proper storage in a cool, dry environment is recommended to maintain its integrity over time.

Another area of interest is the compound's spectroscopic characterization. Techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are commonly used to confirm its structure and purity. These analytical methods are critical for ensuring the compound meets the stringent requirements of pharmaceutical-grade materials.

In the context of drug discovery, Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid has been explored as a scaffold for designing small-molecule therapeutics. Its modular structure allows for easy modification, enabling researchers to optimize bioavailability and target selectivity. This adaptability is particularly valuable in addressing challenges like drug resistance in oncology and infectious diseases.

The compound's relevance to personalized medicine is another hot topic. With advancements in genomics and proteomics, there is growing interest in tailoring therapies based on individual genetic profiles. Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid derivatives could play a role in developing precision medicine solutions, particularly for conditions with limited treatment options.

Environmental considerations are also paramount when working with CAS No. 1368354-47-5. Researchers are increasingly focusing on biodegradable and eco-friendly derivatives to minimize ecological impact. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing processes.

In summary, Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid (CAS No. 1368354-47-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure, combined with ongoing research into its derivatives, positions it as a key player in the future of drug development and sustainable chemistry. As scientific understanding evolves, this compound is likely to remain at the forefront of innovation in these fields.